Cas no 1369804-85-2 (6-Bromo-4-methoxynicotinonitrile)

• Product Name: 6-Bromo-4-methoxynicotinonitrile
• CAS No: 1369804-85-2
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 4900433
• PubChem ID: 92134647
• Update Time: 2024-11-04

6-Bromo-4-methoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-methoxynicotinonitrile
• BrC1=NC=C(C#N)C(=C1)OC
• CS-0445580
• E83274
• SCHEMBL20168375
• 6-bromo-4-methoxypyridine-3-carbonitrile
• 1369804-85-2

• Inchi： 1S/C7H5BrN2O/c1-11-6-2-7(8)10-4-5(6)3-9/h2,4H,1H3
• InChI Key： FFOGAHRTCMCEDA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C=N1)OC

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9